VU0285655
VU0285655
VU0285655 is a selective inhibitor of PLD2, which has been linked to proliferation in many cell types including tumor cells.
Brand Name:
Vulcanchem
CAS No.:
1158347-73-9
VCID:
VC0546935
InChI:
InChI=1S/C25H27N5O2/c31-23(20-16-19-6-4-5-9-22(19)27-17-20)26-12-15-29-13-10-25(11-14-29)24(32)28-18-30(25)21-7-2-1-3-8-21/h1-9,16-17H,10-15,18H2,(H,26,31)(H,28,32)
SMILES:
C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)CCNC(=O)C4=CC5=CC=CC=C5N=C4
Molecular Formula:
C25H28ClN5O2
Molecular Weight:
465.98
VU0285655
CAS No.: 1158347-73-9
Inhibitors
VCID: VC0546935
Molecular Formula: C25H28ClN5O2
Molecular Weight: 465.98
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1158347-73-9 |
|---|---|
| Product Name | VU0285655 |
| Molecular Formula | C25H28ClN5O2 |
| Molecular Weight | 465.98 |
| IUPAC Name | N-[2-(4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)ethyl]quinoline-3-carboxamide |
| Standard InChI | InChI=1S/C25H27N5O2/c31-23(20-16-19-6-4-5-9-22(19)27-17-20)26-12-15-29-13-10-25(11-14-29)24(32)28-18-30(25)21-7-2-1-3-8-21/h1-9,16-17H,10-15,18H2,(H,26,31)(H,28,32) |
| Standard InChIKey | SQGRPSWPGSTHSV-UHFFFAOYSA-N |
| SMILES | C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)CCNC(=O)C4=CC5=CC=CC=C5N=C4 |
| Appearance | Solid powder |
| Description | VU0285655 is a selective inhibitor of PLD2, which has been linked to proliferation in many cell types including tumor cells. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | VU0285655; VU-0285655; VU 0285655; BML-280; BML 280; BML280; |
| Reference | 1: Burkhardt U, Beyer S, Klein J. Role of phospholipases D1 and 2 in astroglial proliferation: effects of specific inhibitors and genetic deletion. Eur J Pharmacol. 2015 Aug 15;761:398-404. doi: 10.1016/j.ejphar.2015.05.004. Epub 2015 May 9. PubMed PMID: 25967349. 2: Burkhardt U, Wojcik B, Zimmermann M, Klein J. Phospholipase D is a target for inhibition of astroglial proliferation by ethanol. Neuropharmacology. 2014 Apr;79:1-9. doi: 10.1016/j.neuropharm.2013.11.002. Epub 2013 Nov 19. PubMed PMID: 24262632. 3: Tsai YR, Huang LJ, Lin HY, Hung YJ, Lee MR, Kuo SC, Hsu MF, Wang JP. Inhibition of formyl peptide-stimulated phospholipase D activation by Fal-002-2 via blockade of the Arf6, RhoA and protein kinase C signaling pathways in rat neutrophils. Naunyn Schmiedebergs Arch Pharmacol. 2013 Jun;386(6):507-19. doi: 10.1007/s00210-013-0851-6. Epub 2013 Mar 23. PubMed PMID: 23525454. |
| PubChem Compound | 44138050 |
| Last Modified | Nov 11 2021 |
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